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Compound of Interest

Compound Name: 4-Isopropyloctane

Cat. No.: B14544512 Get Quote

An In-depth Technical Guide to 4-Isopropyloctane

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-isopropyloctane, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Structure
4-Isopropyloctane is a saturated alkane with the chemical formula C₁₁H₂₄. Structurally, it is an

octane backbone with an isopropyl group attached to the fourth carbon atom. This branched-

chain hydrocarbon is also known by its IUPAC name, 4-(propan-2-yl)octane.[1][2]

Table 1: Chemical Identifiers for 4-Isopropyloctane
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Identifier Type Value

CAS Number 62016-15-3[2][3][4][5]

IUPAC Name 4-(propan-2-yl)octane[1][2]

Synonyms 4-(1-methylethyl)octane[2][3][4]

PubChem CID 18462471[4]

InChI
InChI=1S/C11H24/c1-5-7-9-11(8-6-

2)10(3)4/h10-11H,5-9H2,1-4H3[1][2][4]

InChIKey VSJAVEFYQMREHJ-UHFFFAOYSA-N[1][2][4]

Canonical SMILES CCCCC(CCC)C(C)C[1][2][3][4]

DSSTox Substance ID DTXSID90594084[3][4]

Physicochemical Properties
The following tables summarize the key physical and computed properties of 4-
isopropyloctane. These properties are crucial for understanding its behavior in various

experimental and environmental conditions.

Table 2: Physical Properties of 4-Isopropyloctane
Property Value

Molecular Formula C₁₁H₂₄[1][2][4][5][6][7]

Molecular Weight 156.31 g/mol [1][4]

Boiling Point 178 °C[6][7]

Melting Point -57.06 °C (estimated)[6][7]

Density 0.748 - 0.753 g/cm³[6][7][8]

Refractive Index 1.4196 - 1.423[6][7][8]

Table 3: Computed Properties of 4-Isopropyloctane
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Property Value

XLogP3 5.6[2][3]

Exact Mass 156.187800766[2][3]

Monoisotopic Mass 156.187800766[2][4]

Topological Polar Surface Area 0 Å²[2]

Heavy Atom Count 11[2][3][4]

Rotatable Bond Count 6[2][3]

Hydrogen Bond Donor Count 0[2][3]

Hydrogen Bond Acceptor Count 0[2][3]

Complexity 74.1[2][3][4]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or specific analysis of 4-
isopropyloctane are not readily available in the public domain. As a simple alkane, its

synthesis would typically follow general routes for branched alkane production, such as the

alkylation of smaller hydrocarbons. Purification would likely involve fractional distillation. For

analytical purposes, techniques like gas chromatography and mass spectrometry would be

standard.

Logical Relationships of Chemical Identifiers
The following diagram illustrates the relationship between the various chemical identifiers for 4-
isopropyloctane.
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4-Isopropyloctane

CAS: 62016-15-3

is registered as

IUPAC: 4-(propan-2-yl)octane

is systematically named

SMILES: CCCCC(CCC)C(C)C
is represented by

Formula: C11H24

has formula

InChIKey: VSJAVEFYQMREHJ-UHFFFAOYSA-N

generates

Click to download full resolution via product page

Caption: Chemical Identifiers for 4-isopropyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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